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Compound of Interest

2-[2-
Compound Name:

(Dimethylamino)ethoxy]ethanol

Cat. No.: B155320

This guide provides critical safety and logistical information for the handling and disposal of 2-
[2-(Dimethylamino)ethoxy]ethanol (CAS: 1704-62-7), a chemical that is harmful in contact
with skin and can cause severe skin burns and eye damage.[1][2][3] Adherence to these
protocols is essential for ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-[2-
(Dimethylamino)ethoxy]ethanol to minimize exposure and ensure personal safety.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[1]

Protects against splashes and
vapors that can cause serious

eye damage.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber or Nitrile), a
flame-resistant and impervious
lab coat or protective suit, and

closed-toe shoes.[1][4]

Prevents skin contact, which
can be harmful and cause

severe burns.[1][3]

Respiratory Protection

Work should be conducted in a
well-ventilated area or under a
chemical fume hood.[5] If
vapors or mists are generated,
a NIOSH-approved full-face
respirator with appropriate
cartridges is required.[1][4]

Minimizes the inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is crucial for the safe handling of 2-[2-

(Dimethylamino)ethoxy]ethanol.

[EEN

. Preparation:

e Ensure a chemical fume hood is certified and operational.

» Verify that an emergency eyewash station and safety shower are accessible and functioning

correctly.

o Assemble all necessary equipment and reagents before beginning work.

e Put on all required PPE as specified in the table above.

2. Handling:
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e Conduct all work involving 2-[2-(Dimethylamino)ethoxy]ethanol inside a certified chemical
fume hood to minimize inhalation exposure.[5]

» Avoid all direct contact with the skin, eyes, and clothing.[6]
« Use appropriate tools, such as spatulas or pipettes, for handling.

o Keep containers of the chemical tightly closed when not in use to prevent the release of
vapors.[6]

3. Storage:
o Store 2-[2-(Dimethylamino)ethoxy]ethanol in a cool, dry, and well-ventilated area.[3][6]
o Keep the container tightly closed and upright to prevent leakage.[6]

o Store away from incompatible materials such as strong oxidizing agents, acids, and
isocyanate vapor.[6]

e The chemical is heat sensitive and should be kept away from heat, sparks, open flames, and
hot surfaces.[6]

Disposal Plan

Proper disposal of 2-[2-(Dimethylamino)ethoxy]ethanol and contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o All waste containing 2-[2-(Dimethylamino)ethoxy]ethanol must be collected in a
designated, properly labeled, and sealed waste container.

o Disposal must be entrusted to a licensed waste disposal company.
o Contaminated PPE:

o Disposable gloves, lab coats, and other contaminated items should be placed in a sealed
bag and disposed of as hazardous waste.
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o Reusable PPE must be thoroughly decontaminated before reuse. Contaminated clothing
should be washed separately from other laundry.[1][7]

o Spill Cleanup:
o In the event of a spill, evacuate the area.

o Contain the spillage using an inert, non-combustible absorbent material (e.g., sand, earth,
vermiculite).[3]

o Collect the absorbed material using spark-free tools and place it in a suitable, closed
container for disposal.[7]

o Do not let the product enter drains.[6]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 2-[2-
(Dimethylamino)ethoxy]ethanol in a laboratory setting.
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Caption: Workflow for handling 2-[2-(Dimethylamino)ethoxy]ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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